Cas no 216434-81-0 (BODIPY 493/503 methyl bromide)

BODIPY 493/503 methyl bromide structure
BODIPY 493/503 methyl bromide structure
Product Name:BODIPY 493/503 methyl bromide
CAS No:216434-81-0
MF:C14H16BBrF2N2
MW:341.002049446106
CID:243286
PubChem ID:71774308
Update Time:2025-04-19

BODIPY 493/503 methyl bromide Chemical and Physical Properties

Names and Identifiers

    • Boron,[2-[2-bromo-1-(3,5-dimethyl-2H-pyrrol-2-ylidene-kN)ethyl]-3,5-dimethyl-1H-pyrrolato-kN]difluoro-, (T-4)-
    • 8-BROMOMETHYL-4,4-DIFLUORO-1,3,5,7-TETRAMETHYL- 4-BORA-3A,4A-DIAZA-S-INDACENE
    • BODIPY 493/503 methyl bromide
    • 216434-81-0
    • FT-0621517
    • 8-(bromomethyl)-2,2-difluoro-4,6,10,12-tetramethyl-3-aza-1-azonia-2-boranuidatricyclo[7.3.0.03,7]dodeca-1(12),4,6,8,10-pentaene
    • 8-BROMOMETHYL-4,4-DIFLUORO-1,3,5,7-TETRAMETHYL-4-BORA-3A,4A-DIAZA-S-INDACENE
    • {2-[2-Bromo-1-(3,5-dimethyl-2H-pyrrol-2-ylidene)ethyl]-3,5-dimethyl-1H-pyrrolato-kappaN}(difluoro)boron
    • Inchi: 1S/C14H16BBrF2N2/c1-8-5-10(3)19-13(8)12(7-16)14-9(2)6-11(4)20(14)15(19,17)18/h5-6H,7H2,1-4H3
    • InChI Key: JLSHPOSUMKVMAP-UHFFFAOYSA-N
    • SMILES: BrCC1C2=C(C)C=C(C)N2[B-]([N+]2=C(C)C=C(C)C2=1)(F)F

Computed Properties

  • Exact Mass: 340.05600
  • Monoisotopic Mass: 340.056
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 7.9A^2

Experimental Properties

  • PSA: 13.32000
  • LogP: 3.20150

BODIPY 493/503 methyl bromide Pricemore >>

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